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Compound of Interest

Compound Name: 2'-Hydroxybutyrophenone

Cat. No.: B1585054

Technical Support Center: A Researcher's Guide
to 2'-Hydroxybutyrophenone

Welcome to the comprehensive technical support guide for 2'-Hydroxybutyrophenone (CAS
No. 2887-61-8). This resource is designed for researchers, scientists, and drug development
professionals to ensure the safe and effective handling of this compound in a laboratory setting.
This guide provides in-depth technical information, troubleshooting advice, and answers to
frequently asked questions to support your experimental success.

Section 1: Core Compound Information and Safety
Precautions

2'-Hydroxybutyrophenone is an organic compound utilized as an intermediate in the
synthesis of various pharmaceutical compounds.[1] It is a colorless to pale yellow solid,
insoluble in water but soluble in common organic solvents like ethanol and ether.[2]
Understanding its properties is the first step toward safe and effective handling.

Physical and Chemical Properties
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Property Value Source
CAS Number 2887-61-8 [1]
Molecular Formula C10H1202 [1]
Molecular Weight 164.204 g/mol [1]
Appearance Colorless to pale yellow solid [2]
Melting Point 40-42 °C [2]
Boiling Point 251.67°C (rough estimate) [2]
N Insoluble in water; Soluble in
Solubility [2]
ethanol and ether
Sealed in a dry place at room
Storage [1][2]

temperature

Hazard Identification and Safety Precautions

2'-Hydroxybutyrophenone is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and respiratory irritation.[3][4] Therefore, stringent safety

measures are imperative.

GHS Hazard Statements:

e H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[3][4]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber) inspected
before use.[5][6]

To prevent skin contact and
subsequent irritation or

absorption.[7]

Eye Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended if

splashing is a risk.[5][8]

To protect against serious eye
irritation from splashes or

vapors.[3]

Skin and Body

Laboratory coat.[9]

To protect skin and clothing

from contamination.

Respiratory

Use in a well-ventilated area or
under a fume hood.[3][10] If

ventilation is inadequate, use a
NIOSH-approved respirator.[5]

To avoid inhalation of dust or
vapors which can cause

respiratory irritation.[3]

Section 2: Experimental Workflow and Handling

Procedures

Proper handling from receipt to disposal is crucial for both safety and experimental integrity.

The following workflow outlines the key steps for working with 2'-Hydroxybutyrophenone.
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Caption: A typical experimental workflow for handling 2'-Hydroxybutyrophenone.

Step-by-Step Handling Protocol:
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e Receiving and Storage: Upon receipt, inspect the container for any damage. Store the
compound in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, bases, acid chlorides, and acid
anhydrides.[3][7]

e Weighing: Always weigh the solid compound in a well-ventilated area or under a fume hood
to avoid inhaling any dust particles.[10]

» Dissolution: When preparing solutions, add the solid 2'-Hydroxybutyrophenone to the
solvent slowly while stirring. As it is insoluble in water, use appropriate organic solvents like
ethanol or ether.[2]

e Running the Reaction: Set up the reaction in a fume hood. Monitor the reaction for any
unexpected changes in color, temperature, or gas evolution.

e Work-up and Purification: After the reaction is complete, quench it appropriately. During
extraction and purification, continue to use all recommended PPE.

o Waste Disposal: Dispose of all waste, including empty containers and contaminated
materials, in accordance with local, state, and federal regulations.[3] Do not pour waste
down the drain.[3]

Section 3: Troubleshooting Guide

Encountering issues during experimentation is common. This section provides a structured
approach to troubleshooting potential problems when working with 2'-
Hydroxybutyrophenone.
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Problem Encountered

Verify solvent polarity and purity. Verify reagent purity and stoichiometry. Characterize byproducts (NMR, MS).
Consider gentle heating or sonication. Check reaction temperature and time. ider side reactions due to impurities or reaction conditions.

Click to download full resolution via product page

Caption: A decision tree for troubleshooting common experimental issues.

Q&A Troubleshooting:

Question: My 2'-Hydroxybutyrophenone is not dissolving in the chosen solvent. What should
| do?

Answer:

 Verify Solvent Choice: Confirm that you are using an appropriate organic solvent. 2'-
Hydroxybutyrophenone is soluble in solvents like ethanol and ether but insoluble in water.

[2]

e Check for Impurities: The compound should be a colorless to pale yellow solid.[2] If there are
significant color deviations, it might indicate impurities affecting solubility.
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o Gentle Heating: For less soluble systems, gentle warming with a water bath can aid
dissolution. However, be mindful of the solvent's boiling point and the compound's stability at
elevated temperatures.

e Sonication: Using an ultrasonic bath can help break up solid aggregates and enhance
dissolution without significant heating.

Question: My reaction with 2'-Hydroxybutyrophenone is giving a low yield. What are the
potential causes?

Answer:

e Reagent Quality: Ensure all reagents are pure and dry. The hydroxyl group on 2'-
Hydroxybutyrophenone can be sensitive to certain reagents, and impurities could lead to
side reactions.

e Reaction Conditions: Re-evaluate the reaction temperature, time, and atmosphere. Some
reactions may be sensitive to air or moisture.

» Stoichiometry: Double-check the molar ratios of your reactants. An incorrect ratio can lead to
an incomplete reaction.

e Incompatible Materials: Be aware that 2'-Hydroxybutyrophenone is incompatible with
strong bases, acid chlorides, acid anhydrides, and oxidizing agents, which could lead to
degradation or unwanted side reactions.[3]

Section 4: Frequently Asked Questions (FAQs)

Q1: What are the immediate first aid measures in case of exposure to 2'-
Hydroxybutyrophenone?

» Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of
water. If skin irritation occurs, seek medical advice.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention from an
ophthalmologist.[3]
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 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[3]

 Ingestion: Immediately make the victim drink water (two glasses at most). Consult a
physician.[3]

Q2: How should I properly store 2'-Hydroxybutyrophenone?

Store the compound in a tightly sealed container in a dry, cool, and well-ventilated place.[1][6] It
is also noted to be light-sensitive, so storage in an opaque container is advisable.[3]

Q3: What are the known incompatibilities of 2'-Hydroxybutyrophenone?
Avoid contact with strong oxidizing agents, bases, acid chlorides, and acid anhydrides.[3]
Q4: Is 2'-Hydroxybutyrophenone flammable?

It is considered a combustible liquid with a flash point of 104.7°C.[2][6] While not highly
flammable, it can form explosive mixtures with air upon intense heating.[3] Keep away from
open flames, hot surfaces, and sources of ignition.[6]

Q5: What are the hazardous decomposition products?

Upon combustion, 2'-Hydroxybutyrophenone may produce carbon oxides.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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